Cas no 70389-16-1 (16-Azatricyclo[9.2.2.14,8]hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl-)

• Product Name: 16-Azatricyclo[9.2.2.14,8]hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl-
• CAS No: 70389-16-1
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 572169
• PubChem ID: 144428
• Update Time: 2025-04-19

16-Azatricyclo[9.2.2.14,8]hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 16-Azatricyclo[9.2.2.14,8]hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl-
• 16-Azatricyclo(9.2.2.14,8)hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl -
• DTXSID90220654
• 70389-16-1
• 16-Azatricyclo(9.2.2.14,8)hexadeca-4,6,8(16),11,13,14-hexaene,6-methyl-

• Inchi： 1S/C16H17N/c1-12-10-15-8-6-13-2-3-14(5-4-13)7-9-16(11-12)17-15/h2-5,10-11H,6-9H2,1H3
• InChI Key： UXDDIFNUJIKZHC-UHFFFAOYSA-N
• SMILES： N1C2=CC(C)=CC=1CCC1C=CC(=CC=1)CC2

Computed Properties

• Exact Mass: 223.13621
• Monoisotopic Mass: 223.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.058
• Boiling Point: 335.9°C at 760 mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.583
• PSA: 12.89